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Disclaimer: The term "hydrogen maleate" is not standard in food chemistry. The relevant
compound is maleic acid. Crucially, maleic acid is not an approved direct food additive in most
jurisdictions. Its presence in food is considered a contamination, often resulting from the illegal
use of maleic anhydride in the production of unmodified and modified starches to improve
texture and shelf-life.[1][2][3] Long-term consumption of food with high levels of maleic acid has
been linked to kidney damage.[2][4]

These application notes are therefore not for the application of maleic acid in food production,
but for its detection and quantification as a contaminant to ensure food safety and regulatory
compliance.

Application Note: Detection of Maleic Acid
Contamination in Starch-Based Foods

1. Introduction
Recent food safety incidents have highlighted the adulteration of starch-based products (e.g.,

tapioca pearls, noodles, fish paste products) with maleic acid.[1] Maleic acid, an industrial
chemical, is illegally used to create "modified starches" that have desirable textural properties.
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Due to its potential nephrotoxicity, regulatory bodies and food manufacturers require reliable
analytical methods to detect and quantify its presence.[2] This note describes a standard High-
Performance Liquid Chromatography (HPLC) method for this purpose.

2. Principle

This method determines the total amount of maleic acid and its precursor, maleic anhydride, in
food products. Samples undergo an extraction followed by alkaline hydrolysis, which converts
any maleic anhydride present into maleic acid.[5] The resulting maleic acid is then separated
from other organic acids using reverse-phase HPLC and quantified by a photodiode array
(PDA) or UV detector.[5][6] This method is effective for its ability to separate maleic acid from
its isomer, fumaric acid, and other common organic acids found in food.

3. Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the risk assessment
and analysis of maleic acid in food.
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Parameter Value Reference

Established by the European

Scientific Committee for Food

Tolerable Daily Intake (TDI) 0.5 mg/kg body weight/day ) ) )
for maleic acid and maleic
anhydride.[7]
Prohibited for direct use in
Regulatory Status Unapproved Food Additive food in many regions, including

Taiwan and Singapore.[3][7]

The Food Chemicals Codex
specifies that malic acid (an

Specification Limit (as impurit
P ( purtyy < 0.05% approved food additive, E296)

in Malic Acid)
should contain no more than

0.05% maleic acid.[8]

o A study detected this level in a
Reported Contamination Level _ _
386 mg/kg commercial tapioca starch ball
(Example) ] ]
sample in Taiwan.[9]

A typical LOQ for the HPLC-

Method Limit of Quantification ) o
10 ppm (mg/kg) UV method described in this

(LOQ)

document.[6]

Protocol: Determination of Total Maleic Acid in
Foods by HPLC-UV

1. Scope

This protocol is applicable for the determination of the total amount of maleic acid and maleic
anhydride (expressed as maleic acid) in starch, modified starch, and starch-containing food
products.[5][6]

2. Apparatus and Chemicals

e Apparatus:
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o High-Performance Liquid Chromatograph (HPLC) with a Photodiode Array (PDA) or UV
detector.[5]

o Analytical column: C18 reverse-phase column (e.g., GL Sciences InertSustain C18, 5 um,
4.6 mmi.d. x 25 cm).[5]

o Shaker or vortex mixer.[5]

o Centrifuge and 50 mL polypropylene (PP) centrifuge tubes.

o pH meter.[5]

o Volumetric flasks (50 mL, 100 mL).

o Membrane filters (0.22 pm, PVDF).[5]

Chemicals:

o Methanol (HPLC grade).[5]

o Phosphoric acid (85%, AR grade).[5]

o Potassium hydroxide (AR grade).[5]

o Hydrochloric acid (AR grade).[5]

o Maleic acid reference standard (=99% purity).[5]

o Milli-Q or deionized water (resistivity > 18 MQ-cm).[5]

. Reagent and Standard Preparation

50% Methanol: Dilute 250 mL of methanol with Milli-Q water to a final volume of 500 mL.[5]

0.5 N Potassium Hydroxide (KOH): Dissolve 14 g of KOH in Milli-Q water and dilute to 500
mL.

5 N Hydrochloric Acid (HCI): Cautiously add 42 mL of concentrated HCI to 50 mL of Milli-Q
water, cool, and dilute to 100 mL.[6]
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Mobile Phase (0.1% Phosphoric Acid : Methanol, 98:2 v/v): Dilute 1.2 mL of 85% phosphoric
acid with Milli-Q water to 1000 mL to make a 0.1% solution. Mix 980 mL of this 0.1%
phosphoric acid solution with 20 mL of methanol.[6]

Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of maleic acid reference
standard into a 100-mL volumetric flask. Dissolve and dilute to volume with Milli-Q water.[5]

Working Standard Solutions: Prepare a series of working standards by diluting the stock
solution with Milli-Q water to concentrations ranging from 0.02 to 1.0 pg/mL.[5]

. Sample Preparation

Weighing: Accurately weigh approximately 1 g of the homogenized sample into a 50-mL
centrifuge tube.[5]

Extraction: Add 25 mL of 50% methanol to the tube and shake vigorously for 30 minutes.[5]

Hydrolysis: Add 20 mL of 0.5 N KOH, mix well, and let stand for 2 hours at room temperature
to ensure complete hydrolysis of any maleic anhydride to maleate.[5]

Acidification: Acidify the solution to a pH below 2 with approximately 3 mL of 5 N HCI.[5]
Dilution: Dilute the entire mixture with Milli-Q water to a final volume of 50 mL and mix.[5]

Clarification: Let the tube stand for several minutes for solids to settle. Take a 100 pL aliquot
from the supernatant and dilute it to 1000 pL with Milli-Q water.[5]

Filtration: Filter the final diluted solution through a 0.22 um membrane filter into an HPLC
vial. This is the sample solution.[5]

. HPLC Operating Conditions
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Parameter Condition

GL Sciences InertSustain C18, 5 um, 4.6 mm

Column
i.d. x 25 cm (or equivalent)
Mobile Phase 0.1% Phosphoric Acid : Methanol (98:2, v/v)
Flow Rate 1.0 mL/min
Detector Photodiode Array (PDA) or UV Detector
Wavelength 214 nm
Injection Volume 20 pL
Column Temperature Ambient

Note: The column must be able to effectively separate maleic acid from other organic acids like
fumaric acid, malic acid, and succinic acid.[6]

6. Quantification

Inject the working standard solutions and the sample solution into the HPLC system. Create a
calibration curve by plotting the peak area of maleic acid against the concentration of the
standards. Determine the concentration of maleic acid in the sample solution from the
calibration curve and calculate the final concentration in the original sample, accounting for all
dilution factors.

Visualizations
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Sample Preparation
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:

3. Add 20mL 0.5N KOH
Stand for 2 hrs

'
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;

5. Dilute to 50mL

l

6. Dilute 10x & Filter (0.22 um)

v HPLC Analysis
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(UV @ 214 nm)

8. Prepare & Run Standards

Data Processing

9. Generate Calibration Curve
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10. Quantify Maleic Acid in Sample

l

11. Report Result (mg/kg)
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Caption: Experimental workflow for the determination of maleic acid in food samples.
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Caption: Logical workflow for risk assessment of maleic acid contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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